3-(Thian-4-ylamino)piperidin-2-one

• IUPAC Name: 3-(thian-4-ylamino)piperidin-2-one
• InChI: InChI=1S/C10H18N2OS/c13-10-9(2-1-5-11-10)12-8-3-6-14-7-4-8/h8-9,12H,1-7H2,(H,11,13)
• InChI Key: KTPNNLDNSNQQER-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)NC1)NC2CCSCC2
• Molecular Formula: C10H18N2OS
• Molecular Weight: 214.33 g/mol

Description

3-(Thian-4-ylamino)piperidin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of thian-4-ylamines and has a molecular formula of C8H13NOS.

Mechanism of Action

The mechanism of action of 3-(Thian-4-ylamino)piperidin-2-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2 activity, 3-(Thian-4-ylamino)piperidin-2-one can reduce inflammation and pain in the body.
Biochemical and Physiological Effects
3-(Thian-4-ylamino)piperidin-2-one has been found to exhibit several biochemical and physiological effects in the body. In animal studies, this compound has been found to reduce inflammation and pain, suggesting its potential use as an anti-inflammatory and analgesic agent. Additionally, 3-(Thian-4-ylamino)piperidin-2-one has been found to exhibit antioxidant properties, which can help protect the body against oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(Thian-4-ylamino)piperidin-2-one in lab experiments is its relatively simple synthesis method and high purity yield. This compound is also relatively stable and can be stored for long periods without significant degradation. However, one of the main limitations of using 3-(Thian-4-ylamino)piperidin-2-one in lab experiments is its potential toxicity. This compound can be toxic at high concentrations and should be handled with care.

Future Directions

There are several future directions for the study of 3-(Thian-4-ylamino)piperidin-2-one. One potential direction is the development of new drugs based on this compound for the treatment of various diseases, including inflammation, pain, and cancer. Another potential direction is the synthesis of new materials using 3-(Thian-4-ylamino)piperidin-2-one as a building block, which can have unique properties and applications. Finally, further studies are needed to better understand the mechanism of action and biochemical and physiological effects of this compound, which can lead to new insights and applications.

Synthesis Methods

The synthesis of 3-(Thian-4-ylamino)piperidin-2-one involves the reaction of thian-4-ylamine with piperidin-2-one in the presence of a suitable catalyst. The reaction takes place under mild conditions and yields the desired product in high purity. The synthesis method of 3-(Thian-4-ylamino)piperidin-2-one is relatively simple and cost-effective, making it an attractive option for large-scale production.

Scientific Research Applications

3-(Thian-4-ylamino)piperidin-2-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has been found to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various diseases. In material science, 3-(Thian-4-ylamino)piperidin-2-one has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, this compound has been found to exhibit excellent catalytic activity in various chemical reactions, making it an attractive option for industrial applications.